Cas no 646516-94-1 (Phenol, dimethyloctyl-)
Phenol, dimethyloctyl- structure
Product Name:Phenol, dimethyloctyl-
CAS No:646516-94-1
MF:C16H26O
MW:234.377045154572
CID:419956
PubChem ID:54214619
Update Time:2025-04-19
Phenol, dimethyloctyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, dimethyloctyl-
- 3,4-dimethyl-2-octylphenol
- DTXSID40709808
- SCHEMBL982790
- dimethyloctylphenol
- PYHDEONFTUSSGZ-UHFFFAOYSA-N
- 646516-94-1
-
- Inchi： 1S/C16H26O/c1-4-5-6-7-8-9-10-15-14(3)13(2)11-12-16(15)17/h11-12,17H,4-10H2,1-3H3
- InChI Key： PYHDEONFTUSSGZ-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C)C(C)=C1CCCCCCCC
Computed Properties
- Exact Mass: 234.19848
- Monoisotopic Mass: 234.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, dimethyloctyl- Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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